Cas no 2682-49-7 (2-Thiazolidinone)

• Product Name: 2-Thiazolidinone
• CAS No: 2682-49-7
• MF: C₃H₅NOS
• MW: 103.142899274826
• MDL: MFCD01332388
• CID: 84440
• PubChem ID: 97431
• Update Time: 2026-05-14

2-Thiazolidinone Chemical and Physical Properties

Names and Identifiers

• Thiazolidin-2-one
• 1,3-Thiazolan-2-one
• 1,3-THIAZOLIDIN-2-ONE
• 2-Thiazolidinone
• Tetrahydrothiazolyl thione
• 2-Oxothiazolidine
• NSC 122613
• THIAZOLIDINONE
• Oxothiazolidine
• M6U1ZG59XD
• hydroxythiazoline
• PubChem14582
• SLYRGJDSFOCAAI-UHFFFAOYSA-N
• NSC122613
• STL140859
• 1,3-thiazolidin-2-one, AldrichCPR
• NE26277
• SY037960
• AB003613

• MDL： MFCD01332388
• Inchi： 1S/C3H5NOS/c5-3-4-1-2-6-3/h1-2H2,(H,4,5)
• InChI Key： SLYRGJDSFOCAAI-UHFFFAOYSA-N
• SMILES： S1C(N([H])C([H])([H])C1([H])[H])=O

Computed Properties

• Exact Mass: 103.00900
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 73.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.3
• Topological Polar Surface Area: 54.4

Experimental Properties

• Density: 1.277
• Melting Point: 53-54 ºC
• Boiling Point: 247.6°C at 760 mmHg
• PSA: 54.40000
• LogP: 0.77160

2-Thiazolidinone Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Thiazolidines